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This technical guide provides an in-depth analysis of the chemical properties of Fmoc-Phe-
Lys(Boc)-PAB, a key intermediate in peptide synthesis and the development of antibody-drug
conjugates (ADCs). The focus is on its molecular weight and the methodologies for its
verification.

Core Molecular Data

Fmoc-Phe-Lys(Boc)-PAB is a dipeptide derivative composed of Phenylalanine (Phe) and
Lysine (Lys). The N-terminus of the phenylalanine residue is protected by a
fluorenylmethoxycarbonyl (Fmoc) group, while the lysine side-chain amine is protected by a
tert-butyloxycarbonyl (Boc) group. The C-terminus is linked to a p-aminobenzyl (PAB) alcohol,
which often serves as a linker for conjugating drug payloads[1].

Molecular Weight Summary

The molecular formula for Fmoc-Phe-Lys(Boc)-PAB is C42H48N407[1]. The theoretical
molecular weight, along with the weights of its constituent protected amino acids and linker, are
summarized below for reference.
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Compound/Component Chemical Formula Molecular Weight ( g/mol )
Fmoc-Phe-Lys(Boc)-PAB C42H48N407 720.87 - 720.9[1][2]
Fmoc-Phe-OH C24H21NO4 387.43[3][4][5]161171[8]
Boc-Lys-OH C11H22N204 246.30[9][10][11][12]

p-Aminobenzyl Alcohol (PAB) C7HONO

123.15[13][14][15][16]

Note: The final molecular weight of Fmoc-Phe-Lys(Boc)-PAB is not a simple sum of the

components due to the loss of water molecules during peptide bond formation.

Logical Assembly of Fmoc-Phe-Lys(Boc)-PAB

The synthesis of the target molecule involves the formation of peptide bonds between the

protected amino acids and the linker. The diagram below illustrates the logical relationship

between the precursor components and the final product.

Precursor Components
Fmoc-Phe-OH Boc-Lys-OH p-Aminobenzyl Alcohol
(MW: 387.43) (MW: 246.30) (MW: 123.15)
- H20 - H20
Final Hroduct

Fmoc-Phe-Lys(Boc)-PAB
(MW: 720.9)

Click to download full resolution via product page

Fig 1. Logical assembly of Fmoc-Phe-Lys(Boc)-PAB from its precursors.

Experimental Protocol: Molecular Weight

Verification
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The most common and accurate method for determining the molecular weight of a non-volatile,
thermally labile compound like Fmoc-Phe-Lys(Boc)-PAB is Mass Spectrometry (MS),
particularly with an electrospray ionization (ESI) source.

Objective

To experimentally verify the molecular weight of Fmoc-Phe-Lys(Boc)-PAB using High-
Resolution Electrospray lonization Mass Spectrometry (ESI-MS).

Materials and Reagents
¢ Fmoc-Phe-Lys(Boc)-PAB sample

o HPLC-grade Acetonitrile (ACN)

o HPLC-grade Water

e Formic Acid (FA), MS-grade

¢ Methanol, HPLC-grade

e 0.5/1.5 mL microcentrifuge tubes

o Calibrant solution (e.g., sodium trifluoroacetate)

Equipment

e High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF) with an ESI source

Syringe pump or HPLC system for sample introduction

Analytical balance

Vortex mixer

Pipettes

Sample Preparation
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e Stock Solution (1 mg/mL): Accurately weigh ~1 mg of Fmoc-Phe-Lys(Boc)-PAB and
dissolve it in 1 mL of Acetonitrile or a 50:50 ACN:Water mixture. Vortex briefly to ensure
complete dissolution.

o Working Solution (10 pg/mL): Perform a 1:100 dilution of the stock solution. Pipette 10 uL of
the stock solution into 990 pL of a solvent mixture (e.g., 50:50 ACN:Water with 0.1% Formic
Acid). The formic acid aids in the protonation of the analyte.

Instrumental Analysis

e Mass Spectrometer Calibration: Calibrate the instrument according to the manufacturer's
guidelines using a standard calibrant to ensure high mass accuracy.

 lonization Method: Set the ESI source to positive ion mode. This is because the molecule
contains basic nitrogen atoms that are readily protonated.

o Sample Infusion: Introduce the working solution into the ESI source at a constant flow rate
(e.g., 5-10 pL/min) using a syringe pump.

e Typical ESI-MS Parameters:
o lon Source: ESI (Positive Mode)
o Capillary Voltage: 3.5 — 4.5 kV
o Drying Gas (N2) Flow: 8 — 12 L/min
o Drying Gas Temperature: 300 — 350 °C
o Nebulizer Pressure: 30 — 45 psi
o Mass Range (m/z): 100 — 1000

o Data Acquisition: Profile or Centroid mode

Data Analysis
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« |dentify Adducts: The primary ion expected is the protonated molecule [M+H]+. Other
common adducts in positive mode include the sodium adduct [M+Na]+ and the potassium
adduct [M+K]+.

o Calculate Expected m/z:
o For [M+H]+: 720.87 + 1.0078 = 721.88
o For [M+Na]+: 720.87 + 22.9898 = 743.86

o Compare Data: Compare the experimentally observed m/z values with the calculated values.
The mass error should be within an acceptable range for high-resolution MS (typically <5

ppm).

Experimental Workflow Diagram

The following diagram outlines the key steps for the verification of the molecular weight of
Fmoc-Phe-Lys(Boc)-PAB via ESI-MS.
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Fig 2. Workflow for molecular weight verification by ESI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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